Cas no 130570-39-7 (1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-)

1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy- structure
130570-39-7 structure
Product Name:1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-
CAS No:130570-39-7
MF:C9H7NO5
MW:209.155582666397
CID:102582
PubChem ID:18962545
Update Time:2025-04-18

1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-
    • 1H-Indole-2-carboxylicacid,5,6,7-trihydroxy-(9CI)
    • 5,6,7-trihydroxy-1H-indole-2-carboxylic acid
    • 5,6,7-Trihydroxy-1H-indole-2-carboxylicacid
    • SCHEMBL9316139
    • DTXSID40596912
    • 130570-39-7
    • Inchi: 1S/C9H7NO5/c11-5-2-3-1-4(9(14)15)10-6(3)8(13)7(5)12/h1-2,10-13H,(H,14,15)
    • InChI Key: DKYADJYLLZSUSM-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=CC2C=C(C(=O)O)NC=21)O)O

Computed Properties

  • Exact Mass: 209.03242232g/mol
  • Monoisotopic Mass: 209.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 114Ų
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